![molecular formula C15H25NO4 B6209764 1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid CAS No. 1513993-05-9](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid
Overview
Description
1-(Tert-Butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid (TBCPCA) is a heterocyclic organic compound with a cyclopentylpyrrolidine ring structure. It is a versatile starting material for the synthesis of a wide range of compounds, including drugs and other biologically active molecules. TBCPCA is also used in the synthesis of various pharmaceuticals and in the preparation of novel compounds with potential therapeutic value.
Mechanism of Action
The mechanism of action of 1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid is not fully understood. However, it is believed to act as a prodrug, which is converted in the body to the active compound. This conversion is thought to be catalyzed by enzymes such as cytochrome P450 and monoamine oxidase.
Biochemical and Physiological Effects
1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid has been found to have a variety of biochemical and physiological effects. In animal studies, it has been found to have anti-inflammatory, anti-cancer, and anti-epileptic activity. Additionally, it has been found to have an effect on the central nervous system, including an increase in the release of dopamine and serotonin, and a decrease in the release of norepinephrine.
Advantages and Limitations for Lab Experiments
1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid has several advantages when used in laboratory experiments. It is a relatively inexpensive starting material and can be synthesized in a variety of solvents. Additionally, it is stable in solution and can be stored for long periods of time without degradation. The main limitation of 1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid is that it is a relatively new compound and its mechanism of action is still not fully understood.
Future Directions
There are several potential future directions for research on 1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid. One potential direction is to investigate its potential therapeutic applications, such as its ability to reduce inflammation or its potential anti-cancer activity. Additionally, further research could be conducted to better understand its mechanism of action and to identify potential drug interactions. Another potential direction is to investigate its ability to modulate the release of neurotransmitters, such as dopamine and serotonin, in order to better understand its potential therapeutic applications. Additionally, further research could be conducted to identify novel compounds that can be synthesized from 1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid. Finally, further research could be conducted to identify potential side effects and toxicities associated with its use.
Synthesis Methods
1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid can be synthesized from the reaction of tert-butyl chloride and 3-cyclopentylpyrrolidine-3-carboxylic acid in the presence of anhydrous aluminum chloride. The reaction proceeds in two steps, first forming the tert-butyl ester of 3-cyclopentylpyrrolidine-3-carboxylic acid and then condensing it with a base to form the desired product. The reaction can be carried out in a variety of solvents, such as dichloromethane, toluene, or ethyl acetate.
Scientific Research Applications
1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid has been used in a variety of scientific research applications, including the synthesis of novel compounds with potential therapeutic value. For example, it has been used in the synthesis of the anti-epileptic drug lacosamide and the anticonvulsant drug vigabatrin. Additionally, 1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid has been used in the synthesis of compounds with potential anti-inflammatory and anti-cancer activity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid involves the protection of the amine group, followed by the addition of a cyclopentyl group and the subsequent deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "L-proline", "tert-butyl chloroformate", "cyclopentylamine", "triethylamine", "dichloromethane", "diisopropylethylamine", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Protection of the amine group of L-proline with tert-butyl chloroformate and triethylamine in dichloromethane", "Addition of cyclopentylamine to the protected L-proline in the presence of diisopropylethylamine in dichloromethane", "Deprotection of the tert-butyl group with hydrochloric acid in dichloromethane", "Deprotection of the benzyl ester with sodium hydroxide in ethanol" ] } | |
CAS RN |
1513993-05-9 |
Product Name |
1-[(tert-butoxy)carbonyl]-3-cyclopentylpyrrolidine-3-carboxylic acid |
Molecular Formula |
C15H25NO4 |
Molecular Weight |
283.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
